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Compound of Interest

Compound Name: 5-Fluoro-2-methoxy-3-nitropyridine

Cat. No.: B580695

An In-depth Technical Guide to the Safety and Handling of 5-Fluoro-2-methoxy-3-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Fluoro-2-methoxy-3-nitropyridine is
publicly available. The following information is a synthesis of data from structurally related
compounds and should be used as a guide for preliminary safety and handling procedures. A
comprehensive risk assessment should be conducted before use.

Hazard Identification and Classification

5-Fluoro-2-methoxy-3-nitropyridine is a substituted pyridine derivative. Based on the hazard
profiles of analogous compounds such as 2-chloro-6-methoxy-3-nitropyridine, 3-fluoro-2-
nitropyridine, and 2-methoxy-5-nitropyridine, this compound is anticipated to be hazardous. The
primary concerns are irritation to the skin, eyes, and respiratory system, and it may be harmful
if ingested.

1.1 GHS Hazard Classification (Anticipated)

The GHS classification is inferred from structurally similar molecules.
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Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory System)

Acute Toxicity (Oral) Category 4

1.2 GHS Label Elements (Anticipated)
e Pictogram:
o lrialt text
» Signal Word:Warning
e Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1]

o

[¢]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2]

[¢]

o

H335: May cause respiratory irritation.[1][2]

e Precautionary Statements (P-Statements): A comprehensive list of precautionary statements
is provided in the handling and storage section.

Physical and Chemical Properties

Quantitative data for 5-Fluoro-2-methoxy-3-nitropyridine is not extensively available. The
following table summarizes core known properties for related compounds to provide context.
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Property Value Notes
Molecular Formula C6H5FN203
Molecular Weight 172.11 g/mol
Expected to be a solid (e.g., Based on similar nitropyridine
Appearance
yellow to pale brown).[3] compounds.

Safe Handling and Storage

Given the anticipated hazards, strict adherence to safety protocols is essential.
3.1 Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[2][4]
 Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).[5]

o Alab coat or chemical-resistant apron is required.[4]

o Ensure full skin coverage.

o Respiratory Protection: Use in a well-ventilated area, preferably within a certified chemical
fume hood.[4][5] If dust or aerosols are generated, a NIOSH-approved respirator may be
necessary.

3.2 Handling Procedures

Avoid breathing dust, fumes, or vapors.[1][2]

Do not get in eyes, on skin, or on clothing.

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1][2]
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» Use non-sparking tools and ground/bond containers and receiving equipment if the

compound is flammable or handled in a flammable solvent.[6]

o Keep containers tightly closed when not in use.[5]

3.3 Storage

Store in a tightly sealed container.[2]

First-Aid Measures

Store in a cool, dry, and well-ventilated place.[5]
Keep away from heat, sparks, and open flames.

Store away from incompatible materials such as strong oxidizing agents.

In case of exposure, follow these procedures and seek medical attention.

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. If you feel
unwell, call a POISON CENTER or doctor.[1][2]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[1][2][4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advice/attention.[1][2][4]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a POISON CENTER or doctor if

you feel unwell.[1]
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Reactivity and Disposal

5.1 Chemical Reactivity

The chemical reactivity of 5-Fluoro-2-methoxy-3-nitropyridine is largely dictated by the
electron-withdrawing nitro group and the fluorine atom on the pyridine ring.

e Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is a good leaving group and is
susceptible to displacement by nucleophiles (e.g., amines, thiols).[3][7] The nitro group
strongly activates the ring for this type of reaction.[3]

» Reduction of the Nitro Group: The nitro group can be reduced to an amino group using
various reducing agents, providing a route to other functionalized pyridines.[7]

Potential Reactivity of 5-Fluoro-2-methoxy-3-nitropyridine

5-Fluoro-2-methoxy-3-nitropyridine

ﬁophile (e.q., R-NNing Agent (e.g., H2/Pd)

Nucleophilic Aromatic Substitution (SNAr) Reduction of Nitro Group

] i

Substituted Pyridine Derivative : o
(e.g., amino, thioether) 5-Fluoro-2-methoxy-3-aminopyridine

Click to download full resolution via product page
Caption: Potential Reactivity Pathways.

5.2 Disposal
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» Dispose of this chemical as hazardous waste.[4]
e Do not dispose of it down the drain or in regular trash.[4]
» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols (Generalized)

While a specific protocol for the synthesis of 5-Fluoro-2-methoxy-3-nitropyridine is not
readily available, the following generalized procedure for a nucleophilic aromatic substitution
reaction, a common application for such compounds, is provided.

Generalized Protocol for Nucleophilic Aromatic Substitution

This protocol describes a general method for reacting a fluoronitropyridine with an amine.
Materials:

e 5-Fluoro-2-methoxy-3-nitropyridine

e Primary or secondary amine (nucleophile)

e Anhydrous polar aprotic solvent (e.g., DMSO, DMF)

e Base (e.g., K2CO3, DIPEA)

o Reaction vessel with a magnetic stirrer and nitrogen inlet

» Standard work-up and purification equipment

Procedure:

o Reaction Setup: In a dry reaction vessel under a nitrogen atmosphere, dissolve 5-Fluoro-2-
methoxy-3-nitropyridine (1 equivalent) in the chosen anhydrous solvent.

o Addition of Reagents: Add the amine (1.1-1.5 equivalents) and the base (2-3 equivalents) to
the reaction mixture.
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» Reaction: Stir the mixture at room temperature or heat as required. Monitor the reaction
progress by TLC or LC-MS.

o Work-up: Once the reaction is complete, cool the mixture to room temperature and quench
with water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl
acetate).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by column

chromatography.
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Safe Handling Workflow for Chemical Powders

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Y

Set up in Chemical Fume Hood

A4

Y

Carefully weigh the required amount

Y

Transfer to reaction vessel

Y
Y

Perform experimental steps

\

@nd Disposal

Y

Decontaminate glassware and surfaces

Y

Dispose of waste in designated
hazardous waste container

Y

Remove and dispose of PPE correctly

Y

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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